Cas no 167758-87-4 (ethyl 2-chloro-4-fluorobenzoate)

ethyl 2-chloro-4-fluorobenzoate Properties

Names and Identifiers

• ethyl 2-chloro-4-fluorobenzoate
• benzoic acid, 2-chloro-4-fluoro-, ethyl ester
• 2-chloro-4-fluoro-benzoic acid ethyl ester
• PC7774
• 167758-87-4
• AMY6539
• E76229
• Ethyl 2-chloro-4-fluoro-benzoate
• DTXSID10382288
• Benzoic acid,2-chloro-4-fluoro-,ethyl ester
• DB-101043
• AKOS008948089
• SCHEMBL2546863
• CS-0159805
• MFCD06204388
• PS-8181
• Ethyl2-chloro-4-fluorobenzoate
• Ethyl 2-chloro-4-fluorobenzoate
• Benzoic acid, 2-chloro-4-fluoro-, ethyl ester
• +Expand

• MDL： MFCD06204388
• InChIKey： MJYAXUKZBQZTTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8ClFO2/c1-2-13-9(12)7-4-3-6(11)5-8(7)10/h3-5H,2H2,1H3
• SMILES： CCOC(=O)C1=C(C=C(C=C1)F)Cl

Computed Properties

• Exact Mass: 202.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.0196853g/mol
• Heavy Atom Count: 13
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.65580
• PSA: 26.30000